![molecular formula C7H6F3NO2S B6170869 methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate CAS No. 1099480-86-0](/img/no-structure.png)
methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate
Overview
Description
Methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate (MTFTA) is a trifluoromethylated thiazole derivative that has been studied and used in a variety of scientific research applications. It is a versatile compound with a wide range of applications in fields such as synthetic organic chemistry, medicinal chemistry, and analytical chemistry. This article will discuss the synthesis of MTFTA, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate has a wide range of applications in scientific research. It has been used as a building block in the synthesis of heterocyclic compounds, such as thiazolopyridines, thiazolopyrimidines, and thiazolobenzimidazoles. methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate has also been used as a ligand in the synthesis of transition metal complexes, such as trifluoromethylthiazolyl-containing complexes of copper, palladium, and nickel. In addition, methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate has been used as a starting material for the synthesis of biologically active molecules, such as inhibitors of the enzyme acetylcholinesterase.
Mechanism of Action
Methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate is believed to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine. Inhibition of AChE by methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate results in an increase in the concentration of acetylcholine, which can lead to a variety of effects, including increased alertness, improved cognitive function, and increased muscle strength.
Biochemical and Physiological Effects
methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate has been shown to have a variety of biochemical and physiological effects. In animal studies, methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate has been shown to increase the activity of AChE, resulting in increased levels of acetylcholine in the brain. This increase in acetylcholine levels has been linked to improved cognitive function, increased alertness, and improved muscle strength. In addition, methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate has been shown to have antioxidant and anti-inflammatory effects, as well as to modulate the activity of enzymes involved in lipid metabolism.
Advantages and Limitations for Lab Experiments
Methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate has several advantages for use in laboratory experiments. It is easy to synthesize, and it is relatively inexpensive. In addition, methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate is a stable compound that is not easily degraded by light or air. However, it is important to note that methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate is a potent inhibitor of AChE and should be handled with caution.
Future Directions
Methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate has potential applications in a variety of fields, including medicinal chemistry, drug discovery, and drug development. It may be used as a starting material for the synthesis of new compounds with potential therapeutic benefits. In addition, methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate may be used as a tool to study the structure and function of proteins involved in neurotransmission, such as AChE. Finally, methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate may be used to study the mechanisms of drug action and to identify new drug targets.
Synthesis Methods
Methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate can be synthesized by a variety of methods, including the reaction of 2-chloro-4-(trifluoromethyl)thiazole with acetic anhydride in the presence of triethylamine and pyridine. This reaction results in the formation of a thiazole intermediate, which is then reacted with methyl acetate to form methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate. Other methods, such as the reaction of 2-chloro-4-(trifluoromethyl)thiazole with methyl acetate in the presence of a base such as potassium carbonate, can also be used to synthesize methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate involves the reaction of 2-bromoacetic acid with 4-(trifluoromethyl)thiazol-2-amine, followed by esterification of the resulting product with methanol and sulfuric acid.", "Starting Materials": [ "2-bromoacetic acid", "4-(trifluoromethyl)thiazol-2-amine", "methanol", "sulfuric acid" ], "Reaction": [ "Step 1: 2-bromoacetic acid is reacted with 4-(trifluoromethyl)thiazol-2-amine in the presence of a base such as potassium carbonate to form methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate.", "Step 2: The resulting product is then esterified with methanol and sulfuric acid to yield the final product, methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate." ] } | |
CAS RN |
1099480-86-0 |
Product Name |
methyl 2-[4-(trifluoromethyl)-1,3-thiazol-5-yl]acetate |
Molecular Formula |
C7H6F3NO2S |
Molecular Weight |
225.2 |
Purity |
95 |
Origin of Product |
United States |
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